Cas no 228730-27-6 (hentriacontane-1,31-diol)

• Product Name: hentriacontane-1,31-diol
• CAS No: 228730-27-6
• MF: C₃₁H₆₄O₂
• MW: 468.838670730591
• CID: 1412404
• Update Time: 2024-08-16

hentriacontane-1,31-diol Chemical and Physical Properties

Names and Identifiers

• hentriacontane-1,31-diol
• 1,31-hentriacontanediol
• LogP

• Inchi： 1S/C31H64O2/c32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33/h32-33H,1-31H2
• InChI Key： FYTSXIKWCOCHKC-UHFFFAOYSA-N
• SMILES： C(O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 468.49092

Experimental Properties

• Density: 0.875±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 112-113 °C
• Boiling Point: 567.6±23.0 °C(Predicted)
• PSA: 40.46
• pka: 14.90±0.10(Predicted)